Cas no 2248285-89-2 (2-(4-{[(Tert-butoxy)carbonyl]amino}pyrimidin-2-yl)acetic acid)

2-(4-{[(Tert-butoxy)carbonyl]amino}pyrimidin-2-yl)acetic acid is a specialized pyrimidine derivative featuring a tert-butoxycarbonyl (Boc)-protected amine group and an acetic acid side chain. This compound is primarily used as an intermediate in organic synthesis, particularly in the development of pharmaceuticals and bioactive molecules. The Boc group enhances stability during synthetic processes, allowing selective deprotection under mild acidic conditions. The acetic acid moiety provides a reactive handle for further functionalization, such as amide coupling or esterification. Its structural features make it valuable for constructing complex heterocyclic frameworks, particularly in medicinal chemistry applications where precise control over molecular architecture is required. The compound is typically handled under inert conditions to preserve its integrity.

2-(4-{[(Tert-butoxy)carbonyl]amino}pyrimidin-2-yl)acetic acid structure

2248285-89-2 structure

Product Name:2-(4-{[(Tert-butoxy)carbonyl]amino}pyrimidin-2-yl)acetic acid

CAS No:2248285-89-2

MF:C₁₁H₁₅N₃O₄

MW:253.254502534866

CID:6168326

PubChem ID:137937804

Update Time:2025-05-27

2-(4-{[(Tert-butoxy)carbonyl]amino}pyrimidin-2-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

- EN300-6509218
- 2248285-89-2
- 2-(4-{[(tert-butoxy)carbonyl]amino}pyrimidin-2-yl)acetic acid
- 2-[4-[(2-Methylpropan-2-yl)oxycarbonylamino]pyrimidin-2-yl]acetic acid
- 2-(4-{[(Tert-butoxy)carbonyl]amino}pyrimidin-2-yl)acetic acid
- Inchi： 1S/C11H15N3O4/c1-11(2,3)18-10(17)14-7-4-5-12-8(13-7)6-9(15)16/h4-5H,6H2,1-3H3,(H,15,16)(H,12,13,14,17)
- InChI Key： SXNWZVRSKJSOOZ-UHFFFAOYSA-N
- SMILES： O(C(NC1C=CN=C(CC(=O)O)N=1)=O)C(C)(C)C

Computed Properties

Exact Mass: 253.10625597g/mol
Monoisotopic Mass: 253.10625597g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 18
Rotatable Bond Count: 5
Complexity: 314
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.6
Topological Polar Surface Area: 101Å²

2-(4-{[(Tert-butoxy)carbonyl]amino}pyrimidin-2-yl)acetic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-6509218-0.05g	2-(4-{[(tert-butoxy)carbonyl]amino}pyrimidin-2-yl)acetic acid	2248285-89-2	95.0%	0.05g	$1645.0	2025-03-14
Enamine	EN300-6509218-0.1g	2-(4-{[(tert-butoxy)carbonyl]amino}pyrimidin-2-yl)acetic acid	2248285-89-2	95.0%	0.1g	$1723.0	2025-03-14
Enamine	EN300-6509218-0.25g	2-(4-{[(tert-butoxy)carbonyl]amino}pyrimidin-2-yl)acetic acid	2248285-89-2	95.0%	0.25g	$1801.0	2025-03-14
Enamine	EN300-6509218-0.5g	2-(4-{[(tert-butoxy)carbonyl]amino}pyrimidin-2-yl)acetic acid	2248285-89-2	95.0%	0.5g	$1880.0	2025-03-14
Enamine	EN300-6509218-1.0g	2-(4-{[(tert-butoxy)carbonyl]amino}pyrimidin-2-yl)acetic acid	2248285-89-2	95.0%	1.0g	$1958.0	2025-03-14
Enamine	EN300-6509218-2.5g	2-(4-{[(tert-butoxy)carbonyl]amino}pyrimidin-2-yl)acetic acid	2248285-89-2	95.0%	2.5g	$3837.0	2025-03-14
Enamine	EN300-6509218-5.0g	2-(4-{[(tert-butoxy)carbonyl]amino}pyrimidin-2-yl)acetic acid	2248285-89-2	95.0%	5.0g	$5677.0	2025-03-14
Enamine	EN300-6509218-10.0g	2-(4-{[(tert-butoxy)carbonyl]amino}pyrimidin-2-yl)acetic acid	2248285-89-2	95.0%	10.0g	$8418.0	2025-03-14